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Compound Focus: Masoprocol

CAS No.: 27686-84-6

Cat. No.: S597253

Get Quote

The table below summarizes key identifying information for Masoprocol, primarily defined as a potent

lipoxygenase inhibitor with research applications in type II diabetes and previously approved for actinic

keratoses [1] [2] [3].

Property Description

CAS Number 27686-84-6 [1] [4] [2]

Generic Name Masoprocol [3]

Synonyms meso-Nordihydroguaiaretic acid (meso-NDGA), Actinex, Dihydronorguaiaretic Acid

[1] [2]

IUPAC Name 4-[(2S,3R)-4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol [3]

Molecular
Formula

C18H22O4 [2] [3]

Molecular Weight 302.36 g/mol [2] [3]

Mechanism of
Action

Potent lipoxygenase inhibitor; interferes with arachidonic acid metabolism. Also a

weaker cyclooxygenase inhibitor and antioxidant [1] [3].

Research
Applications

Investigated for type II diabetes (antihyperglycemic, reduces hepatic triglyceride);

previously used for actinic keratoses [2] [3].
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Property Description

Physical Form Off-white to light yellow solid [2]

Melting Point 185.5 °C [3]

Analytical Method Validation Parameters

For any API like Masoprocol, validating your analytical methods is critical. The following table outlines

standard parameters to test, based on general regulatory guidelines for analytical method validation [5]. You

would need to establish and document specific acceptance criteria for each parameter suitable for your

intended use.

Validation
Parameter

Definition & Purpose
Typical Methodology &
Acceptance Criteria

Accuracy Closeness between accepted reference
value and found value [5].

Compare results to a standard
reference material or a second

validated method. Report as %
recovery.

Precision Closeness of agreement between
individual test results from repeated

analyses. Includes repeatability and
intermediate precision [5].

Analyze a minimum of nine
determinations over three

concentration levels. Report as %
Relative Standard Deviation (%

RSD).

Specificity Ability to measure the analyte accurately

in the presence of other components [5].

Demonstrate resolution from closely

eluting compounds. Use peak purity
tests (PDA, MS).

Linearity & Range Linearity: ability to get results
proportional to concentration. Range:

interval with acceptable precision,
accuracy, linearity [5].

Minimum five concentration levels.
Report correlation coefficient (r²),

calibration curve.
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Validation
Parameter

Definition & Purpose
Typical Methodology &
Acceptance Criteria

Limit of Detection
(LOD) /
Quantitation
(LOQ)

LOD: lowest detectable concentration.

LOQ: lowest quantifiable concentration
with precision/accuracy [5].

Signal-to-noise (e.g., 3:1 LOD, 10:1

LOQ). Analyze samples at the limit
to confirm.

Robustness Capacity to remain unaffected by small,

deliberate variations in method
parameters [5].

Test influence of small changes

(e.g., pH, temperature, mobile phase
composition).

Troubleshooting and FAQs

Here are some common experimental issues and guidance based on general laboratory practice and the

information available.

Q: What are the stability and solubility considerations for Masoprocol?

Solubility: It is highly soluble in DMSO (≥ 100 mg/mL). For in vivo studies, it can be formulated in

10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline, or similar vehicles [2].
Stability: Stock solutions should be protected from light. It is recommended to store solutions at

-20°C for one month or -80°C for six months, avoiding repeated freeze-thaw cycles [2].

Q: How can I confirm the identity and purity of Masoprocol in my lab?

Identification: Techniques like High-Resolution Mass Spectrometry (HRMS) can be used for fast
screening and identification. The protonated molecular ion [M+H]⁺ is typically the most abundant

species [6].
Purity & Impurities: For quantitative purity analysis, HPLC-UV or HPLC-MS are standard. To

demonstrate specificity, a peak-purity test using Photodiode-Array (PDA) detection or Mass
Spectrometry (MS) is highly recommended to ensure the main peak is due to a single component and

free from co-eluting impurities [5].

Q: Where can I source Masoprocol, and what should I look for?

Suppliers: The compound is available from several chemical manufacturers and suppliers

specializing in research compounds [4] [2].
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Quality Assurance: When contacting suppliers, specify your required quality, such as compliance

with a particular monograph (USP, Ph. Eur.), and request a Certificate of Analysis (CoA). Inquire
about the availability of a Drug Master File (DMF), which provides confidential details about the

manufacturing process to regulatory authorities [4].

Experimental Workflow for API Purity Assessment

The diagram below outlines a generalized workflow for assessing the purity of an API like Masoprocol,

from sample preparation through data analysis.
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API Purity Analysis Workflow: This chart illustrates the standard operational path for determining the

purity of an Active Pharmaceutical Ingredient (API), from initial sample preparation to final reporting.
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Key Considerations for Your Research

Consult Official Sources: For definitive quality standards, always check the current editions of
official pharmacopoeias like the United States Pharmacopeia (USP), even if a specific monograph for

Masoprocol is not publicly listed.
Supplier Collaboration: Work closely with your API supplier. They can often provide valuable

technical data, including suggested analytical methods and impurity profiles from their Drug Master
File (DMF) [4].

Method Specificity: Given that Masoprocol is a lipoxygenase and cyclooxygenase inhibitor, if you
are researching its mechanism, your bioanalytical methods will need to be highly specific to

distinguish it from endogenous compounds in complex matrices [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Masoprocol MeSH Descriptor Data 2025 [meshb.nlm.nih.gov]

2. Masoprocol (meso-Nordihydroguaiaretic acid) [medchemexpress.com]

3. Masoprocol: Uses, Interactions, Mechanism of Action [go.drugbank.com]

4. Masoprocol | API DMFs | US Drug Master File (DMF) Details [pharmacompass.com]

5. Analytical Method Validation: Back to Basics, Part II [chromatographyonline.com]

6. Fast and sustainable active pharmaceutical ingredient (API ... [pubs.rsc.org]

To cite this document: Smolecule. [Masoprocol Overview and Identification]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b597253#masoprocol-purity-

standards-api]

Disclaimer & Data Validity:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s597253?utm_src=pdf-body
https://www.pharmacompass.com/us-drug-master-files-dmfs/masoprocol/active
https://www.smolecule.com/products/s597253?utm_src=pdf-body
https://meshb.nlm.nih.gov/record/ui?ui=D009637
https://go.drugbank.com/drugs/DB00179
https://www.smolecule.com/products/s597253?utm_src=pdf-custom-synthesis
https://meshb.nlm.nih.gov/record/ui?ui=D009637
https://www.medchemexpress.com/masoprocol.html?srsltid=AfmBOoqZRbGlq8vGf4rgSxvv3cIjQB9c0PKrqx_ClloLQ9v_-Od-Bsk1
https://go.drugbank.com/drugs/DB00179
https://www.pharmacompass.com/us-drug-master-files-dmfs/masoprocol/active
https://www.chromatographyonline.com/view/analytical-method-validation-back-basics-part-ii
https://pubs.rsc.org/en/content/articlehtml/2025/ay/d5ay01050k
https://www.smolecule.com/products/b597253#masoprocol-purity-standards-api
https://www.smolecule.com/products/b597253#masoprocol-purity-standards-api
https://www.smolecule.com/products/b597253#masoprocol-purity-standards-api
https://www.smolecule.com/products/s597253?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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